{2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid

• IUPAC Name: 2-[(2E)-2-[(E)-(2,4-dimethoxyphenyl)methylidenehydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl]acetic acid
• InChI: InChI=1S/C14H15N3O5S/c1-21-9-4-3-8(10(5-9)22-2)7-15-17-14-16-13(20)11(23-14)6-12(18)19/h3-5,7,11H,6H2,1-2H3,(H,18,19)(H,16,17,20)/b15-7+
• InChI Key: WVRIYRRBPMNRIX-VIZOYTHASA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NN=C2NC(=O)C(S2)CC(=O)O)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/N=C/2\NC(=O)C(S2)CC(=O)O)OC
• Molecular Formula: C14H15N3O5S
• Molecular Weight: 337.35 g/mol

Description

{2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid, also known as DMTA, is a thiazolidine derivative that has been extensively studied for its potential use in various scientific research applications. DMTA has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid is not fully understood. However, it has been suggested that {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid may exert its effects by modulating various signaling pathways in the body, including the NF-κB and MAPK pathways. {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has also been found to induce apoptosis in cancer cells, which may contribute to its potential use as a chemotherapeutic agent.
Biochemical and Physiological Effects:
{2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory and antioxidant effects, which may be beneficial for various inflammatory and oxidative stress-related conditions. {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has also been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid in lab experiments is its wide range of potential applications. {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. However, one of the limitations of using {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid.

Future Directions

There are several future directions for the investigation of {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid. One potential direction is the further investigation of its potential use as a chemotherapeutic agent. {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has been found to exhibit cytotoxic effects against various cancer cell lines, and further studies are needed to determine its potential efficacy in vivo. Another potential direction is the investigation of its potential use in various inflammatory and oxidative stress-related conditions. {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has been found to exhibit anti-inflammatory and antioxidant effects, and further studies are needed to determine its potential therapeutic applications in these conditions.
In conclusion, {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid is a thiazolidine derivative that has been extensively studied for its potential use in various scientific research applications. It has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation. Further studies are needed to determine its optimal dosage and potential side effects, as well as its potential therapeutic applications in various conditions.

Synthesis Methods

{2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid can be synthesized by the reaction of 2,4-dimethoxybenzaldehyde and thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with potassium hydroxide to obtain the final product.

Scientific Research Applications

{2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has been extensively studied for its potential use in various scientific research applications. It has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. {2-[(2,4-dimethoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has also been investigated for its potential use as a chemotherapeutic agent, as it has been found to exhibit cytotoxic effects against various cancer cell lines.